Cas no 15776-98-4 (1H-Benzimidazole,1-ethyl-5,6-dimethyl-)

1H-Benzimidazole,1-ethyl-5,6-dimethyl- structure
15776-98-4 structure
Product Name:1H-Benzimidazole,1-ethyl-5,6-dimethyl-
CAS No:15776-98-4
MF:C11H14N2
MW:174.242262363434
CID:121172
PubChem ID:921547
Update Time:2025-04-18

1H-Benzimidazole,1-ethyl-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-ethyl-5,6-dimethyl-
    • 1-Ethyl-5,6-dimethyl-1H-benzimidazole
    • 1H-Benzimidazole,1-ethyl-5,6-dimethyl-(9CI)
    • 1-Ethyl-5,6-dimethoxy-2,3-dihydroindol
    • 1-ethyl-5,6-dimethoxy-2,3-dihydro-indole
    • 1-ethyl-5,6-dimethyl-1H-benzoimidazole
    • 1-ethyl-5,6-dimethyl-benzimidazole
    • 1H-Indole, 1-ethyl-2,3-dihydro-5,6-dimethoxy-
    • CTK1J1658
    • N-ethyl-5,6-dimethoxyindoline
    • SureCN9479702
    • 1-Ethyl-5,6-dimethyl-1H-benzo[d]imidazole
    • 1-ethyl-5,6-dimethylbenzimidazole
    • AKOS002329168
    • SCHEMBL7854588
    • 15776-98-4
    • CHEMBL2270731
    • Inchi: 1S/C11H14N2/c1-4-13-7-12-10-5-8(2)9(3)6-11(10)13/h5-7H,4H2,1-3H3
    • InChI Key: YCJYZUKUIGPUHA-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=C(C)C(C)=CC1=2)CC

Computed Properties

  • Exact Mass: 174.115698455g/mol
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.8Ų
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